6-amino-2-isobutyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
Overview
Description
6-amino-2-isobutyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one, also known as TTHC, is a synthetic compound that has been studied for its potential applications in various scientific fields. It is a heterocyclic compound containing two nitrogen atoms and a benzene ring, and it has been found to possess interesting biological and chemical properties. TTHC has been used as a starting material for the synthesis of other compounds, and its potential applications in the fields of medicinal chemistry, pharmacology, and biochemistry have been explored.
Scientific Research Applications
Synthetic Applications and Chemical Analysis
Research has explored the stereochemical properties and synthetic applications of compounds containing tetrahydrocinnolin or isobutyl groups. For example, studies on the natural abundance and site-specific isotopic content of fatty acids related to capsaicinoids have utilized quantitative 2H NMR spectroscopy, highlighting non-statistical isotopic distributions which could be relevant for understanding the synthesis and analysis of similarly structured compounds (Markai et al., 2002).
Pharmacological Research
Compounds structurally related to "6-amino-2-isobutyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one" have been synthesized and evaluated for pharmacological activities. For instance, derivatives of 1,4-dihydroquinolin-4(1H)-ones were synthesized and showed potential as MERS-CoV inhibitors, indicating the role of such structures in antiviral research (Yoon et al., 2019).
Material Science and Biochemical Applications
In the realm of materials science and biochemistry, the electrochemical properties of related compounds, such as 6-methyl-5,6,7,8-tetrahydropterin, have been studied, providing insights into their potential applications in biochemical assays or as components of electronic materials (Karber & Dryhurst, 1982).
Peptide Synthesis and Protein Engineering
Research on amino acids and their incorporation into peptides and proteins, especially those with challenging stereochemical configurations such as α-aminoisobutyric acid (Aib), offers valuable knowledge for the synthesis and design of novel peptides containing complex structures (Stamm, Linden, & Heimgartner, 2006). Such studies are crucial for advancing drug design and protein engineering, where the precise control of peptide conformation and stability is essential.
properties
IUPAC Name |
6-amino-2-(2-methylpropyl)-5,6,7,8-tetrahydrocinnolin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c1-8(2)7-15-12(16)6-9-5-10(13)3-4-11(9)14-15/h6,8,10H,3-5,7,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UECNAIIMZUTUTE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=O)C=C2CC(CCC2=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-amino-2-isobutyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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